methyl 2-cyclobutylprop-2-enoate

• IUPAC Name: methyl 2-cyclobutylprop-2-enoate
• InChI: InChI=1S/C8H12O2/c1-6(8(9)10-2)7-4-3-5-7/h7H,1,3-5H2,2H3
• InChI Key: GWFUYWNEIFRJGA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C)C1CCC1
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol

Description

Methyl 2-cyclobutylprop-2-enoate (MCP-2E) is an organic compound belonging to the family of cyclobutyl propenoates. It is a colorless liquid with a pleasant odor and a low boiling point. It is used in various applications such as in the synthesis of pharmaceuticals and in the production of polymers. MCP-2E is a versatile compound with a wide range of applications in the chemical, pharmaceutical, and biomedical fields.

Scientific Research Applications

Methyl 2-cyclobutylprop-2-enoate has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of pharmaceuticals and other compounds. It has also been used as a reagent in the synthesis of polymers and in the study of the mechanism of action of drugs.

Mechanism of Action

Methyl 2-cyclobutylprop-2-enoate is believed to act as a proton donor in the presence of a base, allowing the formation of a cyclobutylprop-2-en-1-ol intermediate. This intermediate can then be used in a variety of reactions, such as the synthesis of polymers or the production of pharmaceuticals.
Biochemical and Physiological Effects
methyl 2-cyclobutylprop-2-enoate has been shown to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of some enzymes, as well as a modulatory effect on the activity of others. It has also been shown to have an inhibitory effect on the growth of some bacteria, as well as an inhibitory effect on the growth of some fungi.

Advantages and Limitations for Lab Experiments

Methyl 2-cyclobutylprop-2-enoate has a number of advantages for use in laboratory experiments. It is a relatively non-toxic compound and is relatively easy to synthesize. It is also a stable compound and can be stored for long periods of time. However, there are some limitations to its use in the laboratory. It is a volatile compound and can be difficult to handle in large quantities. It can also be difficult to purify and can be sensitive to moisture and light.

Future Directions

In the future, methyl 2-cyclobutylprop-2-enoate could be used in the development of new pharmaceuticals and polymers. It could also be used in the development of new methods for the synthesis of compounds. Additionally, it could be used in the study of the mechanism of action of drugs, as well as in the study of the biochemical and physiological effects of compounds. Finally, it could be used in the development of new laboratory techniques for the synthesis and purification of compounds.

Synthesis Methods

Methyl 2-cyclobutylprop-2-enoate can be synthesized by a variety of methods including the reaction of 2-cyclobutylprop-2-en-1-ol with methyl bromide in the presence of a base such as sodium hydroxide. The reaction is typically carried out in a solvent such as toluene and the product is isolated by distillation.